Cas no 21538-06-7 (1,3,5-Benzenetrisulfonyltrichloride)

1,3,5-Benzenetrisulfonyltrichloride is a highly reactive aromatic sulfonyl chloride derivative, characterized by its three sulfonyl chloride functional groups symmetrically arranged on a benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamides, sulfonate esters, and other sulfonyl-containing compounds. Its trifunctional nature allows for efficient crosslinking or multi-site modifications in polymer and pharmaceutical applications. The electron-withdrawing sulfonyl groups enhance reactivity, making it valuable for selective transformations. Handling requires caution due to its moisture sensitivity and potential for hydrolysis. It is commonly used in research and industrial settings where precise sulfonylation reactions are critical.
1,3,5-Benzenetrisulfonyltrichloride structure
21538-06-7 structure
Product Name:1,3,5-Benzenetrisulfonyltrichloride
CAS No:21538-06-7
MF:C6H3Cl3O6S3
MW:373.638415575027
CID:260827
PubChem ID:88940
Update Time:2025-05-19

1,3,5-Benzenetrisulfonyltrichloride Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetrisulfonyltrichloride
    • 1,3,5-BENZENETRISULFONYL CHLORIDE
    • benzene-1,3,5-trisulfonyl chloride
    • benzene-1,3,5-trisulfonyl trichloride
    • Benzol-1,3,5-trisulfonylchlorid
    • Trichlorid aus Benzol-trisulfonsaeure-(1.3.5)
    • ZLE0039
    • SCHEMBL218559
    • DTXSID3066712
    • 1,3,5-Benzenetrisulfonyl trichloride
    • Benzene-1,3,5-trisulphonyl trichloride
    • 21538-06-7
    • FT-0766714
    • NS00050317
    • HDPRVQJRZUJZPT-UHFFFAOYSA-N
    • EINECS 244-428-8
    • benzene-1, 3, 5-trisulfonyl chloride
    • G77590
    • DTXCID3036498
    • Inchi: 1S/C6H3Cl3O6S3/c7-16(10,11)4-1-5(17(8,12)13)3-6(2-4)18(9,14)15/h1-3H
    • InChI Key: HDPRVQJRZUJZPT-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C=C(C=1)S(=O)(=O)Cl)S(=O)(=O)Cl)(=O)=O

Computed Properties

  • Exact Mass: 371.81600
  • Monoisotopic Mass: 371.816
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 128A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.873
  • Boiling Point: 537.9°Cat760mmHg
  • Flash Point: 279.1°C
  • Refractive Index: 1.594
  • PSA: 127.56000
  • LogP: 4.71150

1,3,5-Benzenetrisulfonyltrichloride Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,3,5-Benzenetrisulfonyltrichloride Pricemore >>

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1,3,5-Benzenetrisulfonyltrichloride Related Literature

Additional information on 1,3,5-Benzenetrisulfonyltrichloride

Comprehensive Overview of 1,3,5-Benzenetrisulfonyltrichloride (CAS No. 21538-06-7): Properties, Applications, and Industry Trends

1,3,5-Benzenetrisulfonyltrichloride (CAS No. 21538-06-7) is a specialized organic compound widely recognized for its unique molecular structure and versatile reactivity. As a sulfonyl chloride derivative, it plays a critical role in synthetic chemistry, particularly in the preparation of sulfonamides, polymers, and advanced materials. The compound's trifunctional nature, featuring three reactive sulfonyl chloride groups attached to a benzene ring, makes it a valuable building block for cross-linking reactions and modular synthesis.

In recent years, the demand for high-performance intermediates like 1,3,5-Benzenetrisulfonyltrichloride has surged due to its applications in pharmaceuticals, agrochemicals, and specialty coatings. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods to reduce environmental impact, aligning with global trends such as green chemistry and circular economy principles. This compound's ability to act as a tri-functional linker also positions it as a key component in the development of covalent organic frameworks (COFs) and porous materials, which are gaining attention for gas storage and catalysis.

The physicochemical properties of 1,3,5-Benzenetrisulfonyltrichloride contribute to its industrial relevance. With a molecular formula of C6H3Cl3O6S3 and a high melting point, it exhibits stability under controlled conditions. Its reactivity with nucleophiles, such as amines and alcohols, enables the creation of diverse sulfonated products. This characteristic is particularly valuable in drug discovery, where sulfonamide moieties are frequently incorporated to enhance bioavailability and target specificity.

From an SEO perspective, common queries related to this compound include: "1,3,5-Benzenetrisulfonyltrichloride synthesis", "CAS 21538-06-7 suppliers", and "applications of trisulfonyl chlorides". Addressing these topics, recent studies highlight innovative microwave-assisted synthesis techniques to improve yield and purity, while industry reports emphasize its role in high-value chemical manufacturing. Additionally, the compound's compatibility with flow chemistry systems has been explored to optimize large-scale production.

In the context of material science, 1,3,5-Benzenetrisulfonyltrichloride is instrumental in designing self-assembling monolayers (SAMs) and nanostructured surfaces. Its trifunctional architecture allows for precise control over surface modifications, which is crucial for applications in sensors, electronic devices, and anti-corrosive coatings. These advancements resonate with current market interests in smart materials and nanotechnology.

Regulatory and safety aspects of handling 1,3,5-Benzenetrisulfonyltrichloride are frequently discussed in technical forums. While not classified as a hazardous substance under general guidelines, proper storage in anhydrous conditions and the use of personal protective equipment (PPE) are recommended due to its moisture sensitivity and potential reactivity. Industry best practices often cite inert atmosphere techniques to preserve its shelf life.

Looking ahead, the compound's potential in renewable energy applications, such as proton-exchange membranes for fuel cells, is an emerging area of research. Its sulfonic acid derivatives exhibit high proton conductivity, making it a candidate for next-generation energy storage solutions. This aligns with the growing emphasis on clean energy technologies and carbon-neutral initiatives.

In summary, 1,3,5-Benzenetrisulfonyltrichloride (CAS No. 21538-06-7) represents a multifaceted compound with expanding applications across scientific and industrial domains. Its integration into cutting-edge research and commercial processes underscores its importance in modern chemistry. By addressing both technical specifications and trending topics like sustainability and advanced materials, this overview aims to serve as a authoritative resource for professionals and researchers alike.

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